Triethylammonium formate

• IUPAC Name: N,N-diethylethanamine;formic acid
• InChI: InChI=1S/C6H15N.CH2O2/c1-4-7(5-2)6-3;2-1-3/h4-6H2,1-3H3;1H,(H,2,3)
• InChI Key: PTMFUWGXPRYYMC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC.C(=O)O
• Molecular Formula: C7H17NO2
• Molecular Weight: 147.22 g/mol
• CAS RN: 585-29-5

Description

Triethylammonium formate (TEAF) is an organic compound commonly used as a reagent in chemical synthesis and scientific research. It is a colorless, hygroscopic solid that is soluble in water and organic solvents. TEAF is used as a source of formate anion, which is an important building block in organic synthesis. It is also used as a buffer in biochemical and physiological studies.

Scientific Research Applications

Green Solvent and Additives

TEAF is recognized for its role as a green solvent and as an additive in biphasic catalysis. It exhibits positive deviations from Debye-Huckel limiting law, similar to that of ammonium ions. This makes it particularly useful in studies involving biomolecules and nano-materials.

• Reference: Patil et al., 2021

TEAF, in combination with magnesium, is used for the synthesis of various azo compounds from aromatic nitro compounds. This process is fast, clean, and high-yielding, occurring at room temperature in methanol.

• Reference: Srinivasa et al., 2004

TEAF enhances sensitivity in negative-ion liquid chromatography/thermospray-mass spectrometry. It decreases protonation by ion/molecule reaction in the gas phase, influencing ion production based on solution chemistry and ion evaporation.

• Reference: Steffenrud et al., 1990

The use of TEAF in zinc-catalyzed hydrogenative cleavage of azo compounds has been noted. This method allows for reducing both symmetrical and unsymmetrical azo compounds to corresponding amines, tolerating various functional groups.

• Reference: Srinivasa et al., 2004

TEAF has been used in the reductive fission of bridged carbon bonds of certain organic compounds, demonstrating its effectiveness in specific organic synthesis reactions.

• Reference: Sekiya & Suzuki, 1971

TEAF is instrumental in palladium-catalyzed reduction reactions, utilized in the synthesis of various organic compounds, extending its application in organic synthesis.

• Reference: Peterson et al., 1987

Safety and Hazards

Triethylammonium formate is harmful if swallowed or inhaled, and it causes severe skin burns and eye damage. It is recommended to use personal protective equipment, avoid breathing mist/vapors/spray, and avoid getting it in eyes, on skin, or on clothing.

Future Directions

Triethylammonium formate has potential applications in the study of proteins or noncovalent protein macromolecular complexes under “nondenaturing” conditions by electrospray ionization. It is also used as a volatile buffer in the purification of nucleic acids and biomolecules.

Mechanism of Action

Target of Action

Triethylammonium formate is primarily used as a reducing agent in various chemical reactions . Its primary targets are molecules that can undergo reduction, such as aromatic carbonyls and nitro compounds .

Mode of Action

This compound interacts with its targets by donating hydrogen atoms, thereby reducing the target molecules . For instance, it can facilitate the reductive coupling of aromatic carbonyls to produce corresponding 1,2-diols . It can also reduce nitroarenes to azoarenes and further to hydrazoarenes .

Biochemical Pathways

It is known to participate in reductive reactions, altering the chemical structure of target molecules . This can potentially affect various biochemical pathways depending on the specific targets involved.

Result of Action

The action of this compound results in the reduction of target molecules. This can lead to significant changes in the molecular structure and properties of the targets. For example, the reduction of aromatic carbonyls results in the formation of 1,2-diols . Similarly, the reduction of nitroarenes leads to the formation of azoarenes and hydrazoarenes .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the presence of a catalyst like magnesium can enhance its effectiveness in reductive coupling reactions . Additionally, the solvent used (such as methanol) can also impact the reaction efficiency . The compound is stable under normal conditions but decomposes at temperatures above 17 °C .

Biochemical Analysis

Biochemical Properties

Triethylammonium formate plays a significant role in biochemical reactions, particularly in the purification of nucleic acids and biomolecules . It interacts with various enzymes, proteins, and other biomolecules. For instance, it is used as a buffer in trypsin digestion buffers, which are essential for studying proteins under non-denaturing conditions . The compound’s ability to maintain a stable pH environment makes it valuable in biochemical assays and reactions.

Cellular Effects

This compound has been shown to influence various cellular processes. It is used in the reductive dimerization of araldehydes into pinacols and nitroarenes into azoarenes . These reactions are crucial for cellular metabolism and signaling pathways. Additionally, this compound has antifungal properties, which can affect cell function by inhibiting the growth of certain fungi .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It is known to facilitate the reductive dehalogenation of aromatic halides and nitro compounds in the presence of palladium or platinum catalysts . This mechanism involves the transfer of hydrogen atoms, leading to the reduction of these compounds. The compound’s ability to act as a hydrogen donor is central to its molecular mechanism of action.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is stable under standard storage conditions but may degrade when exposed to extreme temperatures or prolonged storage . Long-term studies have shown that this compound maintains its efficacy in biochemical reactions, although its stability may decrease over extended periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that at low doses, the compound is effective in facilitating biochemical reactions without causing adverse effects . At high doses, it may exhibit toxic effects, including potential damage to cellular structures and metabolic pathways . It is crucial to determine the appropriate dosage to avoid toxicity while achieving the desired biochemical outcomes.

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to formate metabolism. It can be produced from substrates such as methanol, branched-chain fatty acids, and amino acids . The compound participates in folate-mediated one-carbon metabolism, which is essential for nucleotide synthesis and other cellular processes . Its role in these pathways highlights its importance in cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s distribution is influenced by its chemical properties, including its solubility and affinity for specific biomolecules . Understanding these transport mechanisms is crucial for optimizing its use in biochemical applications.

Subcellular Localization

This compound’s subcellular localization is determined by its interactions with targeting signals and post-translational modifications. It is directed to specific compartments or organelles within the cell, where it exerts its biochemical effects . The compound’s localization can influence its activity and function, making it essential to study its distribution within different cellular environments.

Q & A

Q1: What is the molecular formula and weight of triethylammonium formate?

A1: The molecular formula of this compound is C7H17NO2, and its molecular weight is 147.22 g/mol.

Q2: Is there spectroscopic data available for this compound?

A2: While specific spectroscopic data wasn't detailed in the provided research, this compound can be characterized using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-transform infrared (FT-IR) spectroscopy, and mass spectrometry. These techniques would provide information about its structure, functional groups, and fragmentation patterns.

Q3: What are the main applications of this compound in organic synthesis?

A3: this compound is widely employed as a hydrogen donor in transfer hydrogenation reactions and as a formylating agent, particularly in the presence of palladium catalysts. [] It is also utilized in the reductive cleavage of various chemical bonds, reduction of nitroarenes to amines, and synthesis of azo compounds and hydrazoarenes. [, , ]

Q4: How does this compound act as a hydrogen donor in transfer hydrogenation reactions?

A4: this compound decomposes thermally or in the presence of suitable catalysts to generate formic acid and triethylamine. The formic acid then acts as the actual hydrogen donor, transferring its hydride (H-) to the substrate.

Q5: What are the advantages of using this compound as a hydrogen source compared to other methods?

A5: this compound offers several advantages as a hydrogen source: * Mild Reaction Conditions: It allows for reactions to be conducted under relatively mild conditions, often at room temperature. [, ] * Chemoselectivity: It exhibits good chemoselectivity, often leaving other reducible functional groups untouched. [, , ] * Ease of Handling: It is a readily available liquid, making it easier to handle compared to gaseous hydrogen.

Q6: Can you give some specific examples of reactions where this compound is used effectively?

A6: Certainly! Here are some notable examples:

• Reduction of Nitroarenes: this compound efficiently reduces nitroarenes to the corresponding amines in the presence of zinc dust. This method tolerates a wide range of functional groups. [, ]
• Synthesis of Azo Compounds: this compound, combined with magnesium, facilitates the synthesis of azo compounds from aromatic nitro compounds. []
• Deprotection of Allyl Groups: It can be used for the selective deprotection of allyl groups in the presence of palladium catalysts. []
• Reductive Cleavage of Alkylidenebisketones: It facilitates the reductive fission of the centered β-carbon bond of alkylidenebisketones. []

Q7: Are there any studies on the mechanism of reactions involving this compound?

A7: Yes, some studies have investigated the mechanism of reactions involving this compound. For instance, research on the transfer hydrogenation of alkynes suggests that proton and hydride transfers from formic acid (generated from TEAF) are separate rate-determining steps. []

Q8: How does the structure of this compound contribute to its reactivity?

A8: this compound consists of a triethylammonium cation and a formate anion. The formate anion acts as a hydride donor, while the triethylammonium cation can facilitate proton transfer. The bulky triethylammonium cation might also influence the selectivity of reactions.

Q9: Are there any computational studies on the use of this compound in chemical reactions?

A9: While the provided research excerpts don't detail specific computational studies, computational chemistry techniques could be valuable for studying this compound. For example, Density Functional Theory (DFT) calculations could be used to investigate reaction mechanisms, transition states, and the influence of different substituents on reactivity.

Q10: What safety precautions should be taken when handling this compound?

A10: As with all chemicals, appropriate safety precautions are essential when handling this compound. Always consult the Safety Data Sheet (SDS) before use. Generally, it is advisable to handle the compound in a well-ventilated area, wear appropriate personal protective equipment (gloves, eye protection), and avoid contact with skin and eyes.

Q11: Are there applications of this compound beyond organic synthesis?

A11: Yes, this compound has found use in other areas of research. For example, it has been employed as a buffer in negative-ion liquid chromatography/thermospray-mass spectrometry to enhance sensitivity. [] It has also been investigated for its effect on the formation of non-ionic surfactant self-assembly structures. []